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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560 Get Quote

An HPLC (High-Performance Liquid Chromatography) method has been established for the

quantification of (2S)-5-Methoxyflavan-7-ol, a natural flavonoid compound. This method is

crucial for researchers, scientists, and professionals involved in drug development who require

accurate measurement of this compound in various samples.

Application Note & Protocol
(2S)-5-Methoxyflavan-7-ol: Quantitative Analysis by HPLC

Introduction

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan isolated from Dragon's blood resin.

[1] Its chemical structure and properties necessitate a reliable analytical method for

quantification in contexts such as phytochemical analysis, pharmacokinetic studies, and quality

control of herbal products. High-Performance Liquid Chromatography (HPLC) with UV

detection is a widely used technique for the analysis of flavonoids due to its accuracy,

sensitivity, and reproducibility.[2][3] This document outlines a detailed protocol for the

quantification of (2S)-5-Methoxyflavan-7-ol.
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Property Value

Molecular Formula C16H16O3

Molecular Weight 256.30 g/mol [1]

CAS Number 35290-20-1[1]

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO and methanol[4]

Experimental Protocols
1. Materials and Reagents

(2S)-5-Methoxyflavan-7-ol reference standard (>98% purity)

HPLC grade acetonitrile (ACN)

HPLC grade methanol (MeOH)

HPLC grade water (H₂O)

Formic acid (reagent grade, >98%)

Dimethyl sulfoxide (DMSO)

0.22 µm syringe filters

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.
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Parameter Condition

HPLC System
Quaternary pump, autosampler, column oven,

UV-Vis detector

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm)[5]

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Elution
0-5 min: 20% B5-25 min: 20% to 80% B25-30

min: 80% B30.1-35 min: 20% B

Flow Rate 1.0 mL/min[6]

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength 280 nm[3]

3. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of (2S)-5-Methoxyflavan-7-ol reference

standard and dissolve it in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase (initial conditions) to obtain concentrations

ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

The sample preparation will vary depending on the matrix. A general procedure for a plant

extract is provided below.

Extraction: Weigh 1 g of the powdered plant material and extract with 20 mL of methanol by

sonication for 30 minutes.

Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.
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Filtration: Filter the supernatant through a 0.22 µm syringe filter before injection into the

HPLC system.

Data Presentation
Method Validation Parameters

The described HPLC method should be validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy. The following table summarizes typical

quantitative data for such a method.

Parameter Result

Retention Time ~18.5 min

Linearity (R²) > 0.999

Linear Range 1 - 100 µg/mL

LOD 0.2 µg/mL

LOQ 0.6 µg/mL

Precision (%RSD) < 2%

Accuracy (Recovery) 98 - 102%

Mandatory Visualizations
Experimental Workflow Diagram
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Caption: Workflow for HPLC quantification of (2S)-5-Methoxyflavan-7-ol.
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Logical Relationship Diagram: HPLC Method Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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